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Compound of Interest

Compound Name: 3,5-Diamino-4-methylbenzonitrile

Cat. No.: B071058 Get Quote

An In-depth Technical Guide to 3,5-Diamino-4-
methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Diamino-4-methylbenzonitrile is an aromatic organic compound featuring a benzonitrile

core substituted with two amino groups and one methyl group. Its chemical structure suggests

its potential as a versatile building block in synthetic organic chemistry, particularly in the

preparation of more complex molecules and heterocyclic systems. The presence of

nucleophilic amino groups and the electrophilic nitrile functionality offers multiple reaction sites

for constructing diverse molecular architectures. This guide provides a summary of the

available chemical and physical properties of 3,5-Diamino-4-methylbenzonitrile, outlines a

plausible synthetic approach, and discusses the current landscape of its biological activity

research.

Chemical and Physical Properties
Limited experimental data is publicly available for 3,5-Diamino-4-methylbenzonitrile. The

following tables summarize the key known and predicted properties of the compound.

Table 1: General and Chemical Properties of 3,5-Diamino-4-methylbenzonitrile
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Property Value Source

IUPAC Name
3,5-diamino-4-

methylbenzonitrile
N/A

Synonyms 4-Cyano-2,6-diaminotoluene [1]

CAS Number 168770-41-0 [1]

Molecular Formula C₈H₉N₃ [1]

Molecular Weight 147.18 g/mol [1]

Exact Mass 147.079647 g/mol N/A

Table 2: Physical Properties of 3,5-Diamino-4-methylbenzonitrile

Property Value Source

Melting Point Not Available [1]

Boiling Point Not Available [1]

Solubility Not Available N/A

Appearance Not Available N/A

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

3,5-Diamino-4-methylbenzonitrile are not readily available in the public domain. However,

based on established principles of organic chemistry and synthetic routes for analogous

compounds, a logical synthetic pathway can be proposed.

Inferred Synthetic Pathway
A plausible and standard two-step synthesis for 3,5-Diamino-4-methylbenzonitrile would

likely involve the dinitration of 4-methylbenzonitrile followed by the reduction of the nitro

groups.
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4-Methylbenzonitrile 4-Methyl-3,5-dinitrobenzonitrile

Dinitration
(e.g., HNO₃, H₂SO₄)

3,5-Diamino-4-methylbenzonitrile

Reduction
(e.g., H₂, Pd/C or SnCl₂, HCl)

Synthesis and Characterization

Biological Evaluation

Mechanism of Action Studies

Synthesis of 3,5-Diamino-
4-methylbenzonitrile

Purification
(Chromatography, Recrystallization)

Structural Analysis
(NMR, MS, IR)

Initial Biological Screening
(e.g., cytotoxicity, enzyme inhibition)

Hit Identification

Dose-Response Studies

Signaling Pathway Analysis

Target Validation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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